4b,9b-Dihydroindeno[2,1-a]indene-5,10-dione

• IUPAC Name: 4b,9b-dihydroindeno[2,1-a]indene-5,10-dione
• InChI: InChI=1S/C16H10O2/c17-15-11-7-3-1-5-9(11)13-14(15)10-6-2-4-8-12(10)16(13)18/h1-8,13-14H
• InChI Key: IJSLGPMHLYJZSU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C3C(C2=O)C4=CC=CC=C4C3=O
• Molecular Formula: C16H10O2
• DSSTOX Substance ID: DTXSID70300847
• Molecular Weight: 234.25 g/mol
• CAS RN: 50703-54-3

Description

4b,9b-Dihydroindeno[2,1-a]indene-5,10-dione is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. It is a polycyclic aromatic hydrocarbon that has been synthesized through various methods.

Scientific Research Applications

Pyrolysis and Reaction Mechanisms

4b,9b-Dihydroindeno[2,1-a]indene-5,10-dione has been studied for its behavior in pyrolysis processes. The flow-vacuum pyrolysis of its derivatives was examined, revealing key reaction products and proposing reaction mechanisms involving diradicalic intermediates. This research contributes to the understanding of complex chemical reactions and their products under specific conditions (Simion et al., 2006).

Electron Transfer and Conductivity

Research into electron-rich and electron-poor derivatives of this compound revealed their potential as electron donors and acceptors. These derivatives have been shown to form charge transfer complexes with interesting electrical conductivities, indicating potential applications in electrical and electronic materials (Frank & Gompper, 1987).

Organic Photovoltaics

In the field of organic photovoltaics, this compound derivatives have been utilized as core components in electron acceptors. One study showcased a thieno[3,4‐b]thiophene‐based small‐molecule electron acceptor featuring an indenoindene core, achieving a high power conversion efficiency. This highlights its role in advancing solar cell technology (Xu et al., 2017).

Antimicrobial and Enzymatic Activity

This compound derivatives have also been studied for their potential biological activities. A study on the crystal structure of one such derivative found that it displayed significant antimicrobial activity against selected microorganisms and moderate inhibitory activity on butyryl cholinesterase enzyme. This suggests its potential as a lead compound in drug discovery (Mehdi et al., 2011).

Density Functional Theory (DFT) Studies

Detailed theoretical studies using DFT methods have been conducted on this compound derivatives. These studies provide insights into the molecule's structural parameters, vibrational wavenumbers, electronic properties, and nonlinear optical behavior, contributing to the understanding of its physical and chemical properties (Hasan et al., 2015).